2,7-Dipropyloctanedioic acid

• CAS No.: 538373-96-5
• Molecular Formula: C14H26O4
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 2,7-dipropyloctanedioic acid
• InChI: InChI=1S/C14H26O4/c1-3-7-11(13(15)16)9-5-6-10-12(8-4-2)14(17)18/h11-12H,3-10H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: NUHWQJAPZZQLRI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCCCC(CCC)C(=O)O)C(=O)O

Description

2,7-Dipropyloctanedioic acid (IUPAC name: 2,7-dipropyloctanedioic acid) is a branched-chain dicarboxylic acid with a 14-carbon backbone and two propyl substituents at positions 2 and 7. Its molecular formula is C₁₄H₂₄O₄, and it exhibits unique physicochemical properties due to its branched alkyl groups, including reduced crystallinity and enhanced solubility in nonpolar solvents compared to linear analogs . This compound is primarily utilized in industrial applications, such as polymer plasticizers, high-temperature lubricants, and corrosion inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,7-Dipropyloctanedioic acid can be achieved through several methods. One common approach involves the reaction of a suitable precursor with a strong oxidizing agent. For example, the oxidation of 2,7-dipropyloctane using potassium permanganate (KMnO4) under acidic conditions can yield 2,7-Dipropyloctanedioic acid. The reaction typically requires controlled temperature and pH to ensure complete oxidation and high yield.

Industrial Production Methods

In an industrial setting, the production of 2,7-Dipropyloctanedioic acid may involve more scalable processes. One such method could be the catalytic oxidation of 2,7-dipropyloctane using a metal catalyst such as platinum or palladium. This method allows for continuous production and can be optimized for higher efficiency and lower costs.

Chemical Reactions Analysis

Types of Reactions

2,7-Dipropyloctanedioic acid undergoes various chemical reactions, including:

Oxidation: Further oxidation can lead to the formation of shorter-chain carboxylic acids.

Reduction: Reduction reactions can convert the carboxyl groups to alcohols.

Substitution: The carboxyl groups can participate in substitution reactions to form esters or amides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alcohols or amines in the presence of a dehydrating agent like thionyl chloride (SOCl2).

Major Products Formed

Oxidation: Shorter-chain carboxylic acids.

Reduction: 2,7-Dipropyloctanediol.

Substitution: Esters or amides of 2,7-Dipropyloctanedioic acid.

Scientific Research Applications

2,7-Dipropyloctanedioic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the production of polymers and other materials.

Mechanism of Action

The mechanism of action of 2,7-Dipropyloctanedioic acid involves its interaction with various molecular targets. The carboxyl groups can form hydrogen bonds with proteins and enzymes, potentially affecting their function. Additionally, the compound may participate in metabolic pathways, influencing cellular processes.

Comparison with Similar Compounds

Key Findings :

• Branching Effects : The propyl branches in 2,7-dipropyloctanedioic acid reduce its melting point and water solubility compared to linear analogs like azelaic acid, enhancing compatibility with hydrophobic matrices .
• Chain Length : Longer chains (e.g., sebacic acid) increase melting points but reduce solubility in polar solvents .

Toxicity Profiles

Compound	Acute Oral Toxicity (LD₅₀, rat)	Skin Irritation	Environmental Impact
2,7-Dipropyloctanedioic acid	>2000 mg/kg (low toxicity)	Mild	Low biodegradability
Azelaic acid	5000 mg/kg	Non-irritating	Readily biodegradable
Suberic acid	3200 mg/kg	Moderate	Moderate persistence

Critical Insight : While 2,7-dipropyloctanedioic acid exhibits low acute toxicity, its environmental persistence necessitates careful disposal in industrial settings .